Cas no 2248172-76-9 ((2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid)

• Product Name: (2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid
• CAS No: 2248172-76-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5801185
• PubChem ID: 28292761
• Update Time: 2025-06-30

(2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid
• EN300-6505727
• 2248172-76-9

• Inchi： 1S/C11H14O3/c1-7-4-5-10(14-3)9(6-7)8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key： WGFKUQSJXUEQSQ-QMMMGPOBSA-N
• SMILES： O(C)C1C=CC(C)=CC=1[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on (2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid

Introduction to (2S)-2-(2-Methoxy-5-methylphenyl)propanoic Acid (CAS No. 2248172-76-9)

(2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid, also known by its CAS registry number CAS No. 2248172-76-9, is a chiral organic compound with significant potential in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of α-amino acids, which are fundamental building blocks in biological systems. The molecule features a unique combination of structural elements, including a methoxy group, a methyl group, and a propanoic acid moiety, arranged in a specific stereochemistry that imparts its distinctive properties.

The synthesis of (2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid involves advanced organic chemistry techniques, such as asymmetric catalysis and enantioselective reactions. These methods are critical for producing the compound in high enantiomeric excess, which is essential for its application in chiral resolution and drug development. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound, making it more accessible for research and industrial applications.

One of the most promising applications of CAS No. 2248172-76-9 lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that this compound can serve as a versatile starting material for the synthesis of various pharmacologically active compounds, including antibiotics, anti-inflammatory agents, and anticancer drugs. Its chiral center provides a platform for exploring stereochemical effects on biological activity, which is a critical aspect of modern drug discovery.

In addition to its pharmaceutical applications, (2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid has shown potential in the field of agrochemicals. Studies have indicated that this compound or its derivatives may possess pesticidal or fungicidal properties, making it a candidate for developing environmentally friendly agricultural chemicals. The methoxy and methyl groups in the molecule contribute to its hydrophobicity and electronic properties, which are desirable traits for bioactivity.

The structural uniqueness of CAS No. 2248172-76-9 also makes it an interesting candidate for materials science applications. For instance, its ability to form self-assembled monolayers or participate in supramolecular chemistry could lead to innovative materials with tailored properties. Recent research has explored the use of this compound in the development of stimuli-responsive materials and nanomaterials, highlighting its versatility across multiple disciplines.

From an analytical standpoint, the characterization of (2S)-2-(2-Methoxy-5-methylphenyl)propanoic acid has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and stereochemistry, ensuring high-quality standards in its production and application. Furthermore, computational chemistry tools have been employed to study the electronic structure and reactivity of this compound, providing valuable insights into its behavior in different chemical environments.

In conclusion, (2S)-N-methoxyphenylpropionic acid (i.e., CAS No. 1330033-08-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a valuable asset in contemporary research and development efforts.